Cas no 780787-20-4 (N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide
• CAS No: 780787-20-4
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• CID: 5476544
• PubChem ID: 4997403
• Update Time: 2025-10-28

N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• SR-01000150641
• N'-(4-FLUOROPHENYL)-N-[2-(1H-INDOL-3-YL)ETHYL]ETHANEDIAMIDE
• N'-(4-fluorophenyl)-N-[2-(1H-indol-3-yl)ethyl]oxamide
• AKOS000342179
• F2616-0528
• SR-01000150641-1
• N1-(2-(1H-indol-3-yl)ethyl)-N2-(4-fluorophenyl)oxalamide
• 780787-20-4
• N-(4-fluorophenyl)-N'-[2-(1H-indol-3-yl)ethyl]ethanediamide
• N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

• Inchi： 1S/C18H16FN3O2/c19-13-5-7-14(8-6-13)22-18(24)17(23)20-10-9-12-11-21-16-4-2-1-3-15(12)16/h1-8,11,21H,9-10H2,(H,20,23)(H,22,24)
• InChI Key： QEMQWYRPPNKRQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(NCCC1=CNC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 325.12265492g/mol
• Monoisotopic Mass: 325.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74Ų

Additional information on N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

Recent Advances in the Study of N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS: 780787-20-4)

The compound N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS: 780787-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a fluorophenyl group with an indole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity. These findings are crucial for the rational design of more potent and selective derivatives.

In addition to its biochemical properties, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Animal models have shown that N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide has favorable bioavailability and a relatively long half-life, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and minimizing potential off-target effects, which are currently being addressed through structural modifications and formulation strategies.

The therapeutic potential of this compound is being explored in several disease models. Notably, it has shown efficacy in preclinical studies targeting neurodegenerative disorders, where its ability to modulate specific signaling pathways has been linked to neuroprotective effects. Additionally, its anti-inflammatory properties are being investigated for applications in autoimmune diseases and chronic inflammatory conditions. These diverse applications highlight the versatility of N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide as a multifunctional pharmacophore.

Recent synthetic chemistry efforts have also focused on developing efficient and scalable routes for the production of N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These advancements are critical for ensuring a sustainable supply chain as the compound progresses through the drug development pipeline.

Looking ahead, the research community anticipates that further studies will explore the compound's potential in combination therapies and its use as a molecular probe to investigate biological systems. The unique structural features of N'-(4-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide continue to inspire new research directions in medicinal chemistry and chemical biology. As more data becomes available from ongoing clinical trials and mechanistic studies, this compound may emerge as a valuable tool for both therapeutic applications and fundamental research.